Cas no 1785348-09-5 (tert-butyl 4-(1-hydroxycyclopropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-hydroxycyclopropyl)piperidine-1-carboxylate
• CAS No: 1785348-09-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD28357550
• CID: 3165312
• PubChem ID: 84801090
• Update Time: 2025-04-21

tert-butyl 4-(1-hydroxycyclopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(1-hydroxycyclopropyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(1-hydroxycyclopropyl)piperidine-1-carboxylate
• EN300-1880599
• 1785348-09-5
• tert-?butyl 4-?(1-?hydroxycyclopropyl)?piperidine-?1-?carboxylate
• AKOS024235670
• MFCD28357550
• SCHEMBL23249884
• 4-(1-Hydroxycyclopropyl)-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• P15381
• CS-0048267
• AS-52591
• 1-Boc-4-(1-hydroxycyclopropyl)piperidine
• tert-butyl4-(1-hydroxycyclopropyl)piperidine-1-carboxylate
• SB43497
• DB-101972

• MDL： MFCD28357550
• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)14-8-4-10(5-9-14)13(16)6-7-13/h10,16H,4-9H2,1-3H3
• InChI Key： XMSXGAXRHKVGGK-UHFFFAOYSA-N
• SMILES： OC1(CC1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 336.5±35.0 °C at 760 mmHg
• Flash Point: 157.3±25.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

tert-butyl 4-(1-hydroxycyclopropyl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)